Cas no 2408971-13-9 (Methyl 3-amino-4-(2,4-dimethylphenyl)butanoate hydrochloride)

• Product Name: Methyl 3-amino-4-(2,4-dimethylphenyl)butanoate hydrochloride
• CAS No: 2408971-13-9
• MF: C₁₃H₂₀ClNO₂
• MW: 257.75640296936
• CID: 5453546
• PubChem ID: 165674636
• Update Time: 2025-05-20

Methyl 3-amino-4-(2,4-dimethylphenyl)butanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, β-amino-2,4-dimethyl-, methyl ester, hydrochloride (1:1)
• Z4133752092
• EN300-7493937
• methyl 3-amino-4-(2,4-dimethylphenyl)butanoate hydrochloride
• 2408971-13-9
• Methyl 3-amino-4-(2,4-dimethylphenyl)butanoate hydrochloride

• Inchi： 1S/C13H19NO2.ClH/c1-9-4-5-11(10(2)6-9)7-12(14)8-13(15)16-3;/h4-6,12H,7-8,14H2,1-3H3;1H
• InChI Key： HPKPGLBLRLRHIG-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(CC(CC1C=CC(C)=CC=1C)N)=O

Computed Properties

• Exact Mass: 257.1182566g/mol
• Monoisotopic Mass: 257.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 3-amino-4-(2,4-dimethylphenyl)butanoate hydrochloride

Methyl 3-amino-4-(2,4-dimethylphenyl)butanoate hydrochloride: A Comprehensive Overview

Methyl 3-amino-4-(2,4-dimethylphenyl)butanoate hydrochloride, also known by its CAS registry number CAS No. 2408971-13-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a butanoate backbone with a methyl group attached to the third carbon, an amino group at the fourth position, and a substituted phenyl ring at the fourth carbon as well. The phenyl ring is further substituted with two methyl groups at the 2 and 4 positions, adding complexity to the structure.

The synthesis of Methyl 3-amino-4-(2,4-dimethylphenyl)butanoate hydrochloride involves multi-step organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. Researchers have explored various catalysts and reaction conditions to optimize yields and minimize by-products, which is crucial for its potential use in pharmaceutical applications.

One of the most promising areas of research involving this compound is its role in drug design. The presence of an amino group and a substituted phenyl ring makes it a versatile building block for constructing bioactive molecules. Studies have shown that derivatives of this compound exhibit potential anti-inflammatory and antioxidant activities, which could be harnessed for developing therapeutic agents. Moreover, the hydrochloride salt form enhances its solubility in aqueous media, making it more amenable for pharmacological testing.

Recent studies have also focused on the stereochemistry of Methyl 3-amino-4-(2,4-dimethylphenyl)butanoate hydrochloride. The configuration of the chiral centers in the molecule plays a critical role in determining its biological activity. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate the spatial arrangement of atoms within the molecule. This information is invaluable for designing enantiomerically pure compounds with desired pharmacokinetic properties.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its ability to form stable complexes with metal ions has led to investigations into its potential use as a ligand in catalysis and sensor technologies. Researchers have reported that incorporating this compound into polymer matrices can enhance the mechanical and thermal properties of the resulting materials, opening avenues for its application in advanced composites.

From an environmental perspective, understanding the degradation pathways of Methyl 3-amino-4-(2,4-dimethylphenyl)butanoate hydrochloride is essential for assessing its ecological impact. Studies have shown that under aerobic conditions, the compound undergoes microbial degradation through oxidative cleavage of the carbon-carbon bonds. This knowledge is critical for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, Methyl 3-amino-4-(2,4-dimethylphenyl)butanoate hydrochloride represents a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthetic and analytical techniques, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the advancement of science and technology.